Cas no 873680-77-4 (1-(5-chloro-4-methyl-2-propoxybenzenesulfonyl)pyrrolidine)

• Product Name: 1-(5-chloro-4-methyl-2-propoxybenzenesulfonyl)pyrrolidine
• CAS No: 873680-77-4
• MF: C₁₄H₂₀ClNO₃S
• MW: 317.831501960754
• CID: 6230829
• PubChem ID: 9264352
• Update Time: 2025-09-26

1-(5-chloro-4-methyl-2-propoxybenzenesulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-4-methyl-2-propoxybenzenesulfonyl)pyrrolidine
• F1696-0082
• AP-263/42611051
• Z57705442
• 4-chloro-5-methyl-2-(1-pyrrolidinylsulfonyl)phenyl propyl ether
• 1-(5-chloro-4-methyl-2-propoxyphenyl)sulfonylpyrrolidine
• AB01282937-01
• NCGC00287788-01
• 873680-77-4
• AKOS001263444

• Inchi： 1S/C14H20ClNO3S/c1-3-8-19-13-9-11(2)12(15)10-14(13)20(17,18)16-6-4-5-7-16/h9-10H,3-8H2,1-2H3
• InChI Key： LMMOGFFJCQUKBY-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=C(C=1)S(N1CCCC1)(=O)=O)OCCC

Computed Properties

• Exact Mass: 317.0852424g/mol
• Monoisotopic Mass: 317.0852424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds